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Compound of Interest

Compound Name: Mycestericin C

Cat. No.: B1214077 Get Quote

A comprehensive review of available scientific literature reveals a significant scarcity of specific

data on the antifungal properties of a compound explicitly identified as Mycestericin C. While

the Mycestericin family of compounds, isolated from Mycelia sterilia, have been noted for their

biological activities, the primary focus of the existing research has been on their potent

immunosuppressive effects.[1][2]

Initial searches for "Mycestericin C" often lead to information about "Microcin C," a distinct

bacterial antibiotic with a well-documented mechanism of action involving the inhibition of

protein synthesis.[3][4] It is crucial to distinguish between these two different molecules.

The available literature indicates that Mycestericins A, B, C, D, and E were isolated together.[1]

Structurally, it has been reported that the acetate of Mycestericin C is identical to the acetate

of 6,7-dihydromyriocin, a compound also known as thermozymocidin.[1][2] Myriocin itself is

recognized for its antifungal activity, which stems from the inhibition of serine

palmitoyltransferase, a key enzyme in the sphingolipid biosynthesis pathway. This mechanism

disrupts the integrity of the fungal cell membrane.

Although the publications discussing Mycestericins include "antifungal agents" in their indexing

terms, the detailed abstracts and available information do not provide specific quantitative data

regarding the antifungal efficacy of Mycestericin C, such as Minimum Inhibitory Concentration

(MIC) values against various fungal strains.[1] Furthermore, detailed experimental protocols for

assessing its antifungal properties and specific signaling pathways related to its antifungal

mechanism of action are not described in the available search results.
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Due to this lack of specific quantitative data and detailed experimental methodologies

concerning the antifungal activity of Mycestericin C, it is not currently possible to construct the

requested in-depth technical guide, including data tables and visualizations.

Further research would be required to isolate Mycestericin C and systematically evaluate its

antifungal properties, including its spectrum of activity, mechanism of action, and potential for

therapeutic development. An alternative approach for the user could be to investigate the

antifungal properties of the more extensively studied compound, myriocin, for which a wealth of

data is available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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